Cas no 1805836-77-4 (2-Formyl-1H-benzimidazole-5-sulfonyl chloride)

• Product Name: 2-Formyl-1H-benzimidazole-5-sulfonyl chloride
• CAS No: 1805836-77-4
• MF: C₈H₅ClN₂O₃S
• MW: 244.654899358749
• CID: 4826108
• Update Time: 2025-06-09

2-Formyl-1H-benzimidazole-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Formyl-1H-benzimidazole-5-sulfonyl chloride

• Inchi： 1S/C8H5ClN2O3S/c9-15(13,14)5-1-2-6-7(3-5)11-8(4-12)10-6/h1-4H,(H,10,11)
• InChI Key： DXXWMGMTSQEJQG-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=C(C=1)NC(C=O)=N2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 353
• XLogP3: 1.3
• Topological Polar Surface Area: 88.3

Additional information on 2-Formyl-1H-benzimidazole-5-sulfonyl chloride

2-Formyl-1H-Benzimidazole-5-Sulfonyl Chloride (CAS No: 1805836-77-4): A Promising Scaffold in Chemical Biology and Drug Discovery

The 2-formyl-1H-benzimidazole-5-sulfonyl chloride (CAS No: 1805836-77-4) represents a critical synthetic intermediate in the field of medicinal chemistry, offering unique structural features that enable its application across diverse research domains. This compound, characterized by the presence of a benzimidazole core functionalized with a sulfonyl chloride group at position 5 and an aldehyde moiety at position 2, has garnered significant attention due to its potential in modulating biological systems through covalent interactions and targeted prodrug strategies.

Recent advancements in benzimidazole-based drug design have highlighted the importance of sulfur-containing derivatives like this compound for enhancing pharmacokinetic properties. The sulfonyl chloride group (sulfonyl chloride) serves as a reactive electrophilic site, enabling site-specific conjugation with nucleophilic residues on proteins or peptides—a property extensively exploited in affinity labeling and activity-based protein profiling (ABPP). For instance, studies published in Nature Chemical Biology (2023) demonstrated that such scaffolds can selectively target cysteine-rich domains of kinases, offering unprecedented specificity in enzyme inhibition.

The aldehyde functionality (formyl group) further expands this compound's utility through click chemistry applications. Researchers at the Scripps Research Institute recently utilized this moiety to develop bioorthogonal probes for real-time monitoring of metabolic pathways in live cells. By coupling the aldehyde group with azide-functionalized fluorophores under copper-free conditions, they achieved subcellular resolution imaging of lipid droplet dynamics—a breakthrough highlighted in the Journal of Medicinal Chemistry (Q1 2024).

In drug delivery systems, the dual functionalization of this compound presents opportunities for multi-responsive prodrugs. A collaborative study between ETH Zurich and Genentech (published in Advanced Materials, 2024) revealed that combining the sulfonyl chloride's reactivity with the formyl group's photochemical properties enables light-triggered release mechanisms. This approach significantly improves therapeutic index by localizing drug activation to tumor microenvironments while minimizing systemic toxicity.

Spectroscopic characterization confirms this compound's inherent stability under physiological conditions until triggered by specific stimuli—a critical advantage over traditional prodrugs. Nuclear magnetic resonance (NMR) studies conducted at Stanford University demonstrated that both functional groups remain intact until exposed to pH levels below 5 or enzymatic nucleophiles like glutathione, aligning perfectly with endosomal/lysosomal environments encountered during cellular uptake processes.

Cutting-edge applications extend into epigenetic research where this scaffold is being evaluated as a histone deacetylase (HDAC) inhibitor precursor. A preclinical study from Weill Cornell Medicine (submitted to Cancer Cell, 2024) showed that when conjugated to histone-binding modules via its sulfonyl chloride group, the compound induced selective acetylation patterns on chromatin regions associated with tumor suppressor genes—potentially unlocking new avenues for epigenetic therapy without off-target effects.

From a synthetic perspective, recent advances have optimized its preparation through a convergent three-step protocol involving microwave-assisted condensation reactions—a method detailed in a high-profile report from MIT's Koch Institute (published online in Chemical Science, March 2024). This scalable synthesis reduces production costs by ~40% compared to traditional methods while maintaining >98% purity as confirmed by HPLC analysis.

The compound's unique reactivity profile also finds application in developing next-generation antimicrobial agents targeting biofilm-associated infections—a growing concern in clinical settings. Researchers at UCLA demonstrated that when integrated into peptide conjugates via its formyl group, the molecule disrupts bacterial membrane integrity selectively without harming host cells—a mechanism validated through time-lapse microscopy and whole-genome transcriptomic analyses published in eLife (August 2023).

In conclusion, the multifunctional architecture of this benzimidazole derivative positions it as an indispensable tool across chemical biology research landscapes—from fundamental mechanism elucidation to advanced therapeutic development. Its capacity to bridge disparate chemical strategies—from bioconjugation techniques to stimulus-responsive delivery systems—continues to drive innovative solutions addressing unmet medical needs while adhering to stringent safety standards required for translational research.